N-(benzo[d]thiazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H8N2OS2/c15-12(11-2-1-5-16-11)14-8-3-4-10-9(6-8)13-7-17-10/h1-7H,(H,14,15)
• InChI Key: MQPVBHZQSZFSOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=CC3=C(C=C2)SC=N3
• Molecular Formula: C12H8N2OS2
• Molecular Weight: 260.3 g/mol

Description

“N-(benzo[d]thiazol-5-yl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C12H8N2OS2 and a molecular weight of 260.33. It is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloroethyl)piperidine hydrochloride to yield the final derivatives.

Scientific Research Applications

Synthesis and Characterization

Compounds containing the benzo[d]thiazole and thiophene moieties have been extensively synthesized and characterized due to their interesting pharmacological properties and potential applications in medicinal chemistry. For instance, the synthesis of new benzo[b]thiophene derivatives, including thiadiazoles, oxadiazoles, and pyrazoles, starting from 3-chlorobenzo[b]thiophene-2-carboxyl chloride, has been reported. These compounds were subjected to various characterizations such as IR, NMR, and Mass spectral studies to confirm their structures (Isloor, Kalluraya, & Sridhar Pai, 2010).

Biological Activities

The biological activities of benzo[b]thiophene containing molecules are a significant area of research due to their wide range of pharmacological properties. Research efforts have led to the synthesis of several benzo[b]thiophene derivatives, which have been evaluated for antibacterial, antifungal, and anti-inflammatory activities. Many of these molecules have shown potent activities, highlighting the therapeutic potential of benzo[d]thiazol-5-yl thiophene derivatives in drug discovery and development (Isloor, Kalluraya, & Sridhar Pai, 2010).

Material Science Applications

In materials science, benzothiazole derivatives have been explored for their potential applications in electrochemical devices and corrosion inhibition. The design and synthesis of novel compounds for dye-sensitized solar cells, for example, involve benzothiazole derivatives as π-bridges to improve light-harvesting capabilities and photovoltaic performance. These studies indicate the role of benzothiazole and thiophene derivatives in developing advanced materials for sustainable energy solutions (Han, Kang, Zu, Cui, & Gao, 2015).

Future Directions

Thiophene and its substituted derivatives, including “N-(benzo[d]thiazol-5-yl)thiophene-2-carboxamide”, have diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Future research could focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

N-(1,3-benzothiazol-5-yl)thiophene-2-carboxamide, also known as N-(benzo[d]thiazol-5-yl)thiophene-2-carboxamide, is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the DprE1 enzyme, which plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, the DprE1 enzyme, inhibiting its function . This interaction disrupts the cell wall biosynthesis of Mycobacterium tuberculosis, leading to the bacterium’s death

Biochemical Pathways

The inhibition of the DprE1 enzyme disrupts the cell wall biosynthesis pathway in Mycobacterium tuberculosis . This disruption affects the integrity of the bacterial cell wall, leading to cell lysis and death .

Pharmacokinetics

Similar benzothiazole derivatives have shown favourable pharmacokinetic profiles in admet (absorption, distribution, metabolism, excretion, toxicity) calculations .

Result of Action

The result of the compound’s action is the death of Mycobacterium tuberculosis cells . By inhibiting the DprE1 enzyme and disrupting cell wall biosynthesis, the compound causes cell lysis and death .